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Abstract

Arachidyl propionate, the ester of arachidyl alcohol and propionic acid, is utilized in the
cosmetics industry as a skin-conditioning agent and emollient. This technical guide provides a
comprehensive overview of the available safety and toxicological data for arachidyl
propionate. The information herein is compiled from peer-reviewed literature and regulatory
assessments, with a focus on quantitative data, detailed experimental methodologies, and
visual representations of testing protocols. The data indicates that arachidyl propionate is
practically non-toxic orally and dermally, is not a skin or eye irritant, and does not induce skin
sensitization. However, a notable data gap exists in the public domain regarding its genotoxic
potential.

Chemical and Physical Properties

Arachidyl propionate is a soft, amber-colored, waxy solid with a slight characteristic odor. It is
insoluble in water and soluble in mineral oil.[1]

Toxicological Data Summary

The following tables summarize the key quantitative toxicological data available for arachidyl
propionate.
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ble 1: | Subchroni .

Test Type

Species

Doses
Tested

Results Reference

Acute Oral
Toxicity

Wistar Rats Oral

(male) intubation

10.4, 12.8,
16.0, 20.0

glkg

LD50 > 20

g/kg. Mild

diarrhea at

the three

highest

doses. No s
deaths.

Classified as
practically

non-toxic.

Acute Dermal

Toxicity

New Zealand
White
Rabbits

Dermal

2.0 g/kg

No signs of

toxicity, no

deaths.

Average [1]
weight gain of

0.4 kg over

14 days.

Subchronic

Oral Toxicity

Sprague-
Gavage
Dawley Rats

0.5,1.25, or
2.5 g/kg/day
(in corn oil)
for 13 weeks
5
days/week)

No systemic
toxicity
attributed to
arachidyl
propionate.
Foamy
macrophages
in the lungs
of high-dose
and control
groups were
attributed to
the corn oll

vehicle.
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ble 2: Irritati

. Methodolog Concentrati
Test Type Species Results Reference
y on
] Primary
Occlusive o
] Irritation
Primary New Zealand  patch,
) ] Index (PII) =
Dermal White abraded and Undiluted [1]
o ) ) ] 1.38 (Not a
Irritation Rabbits intact skin, ]
primary
24h exposure o
irritant)
] Occlusive
Primary
] patch, ) Pl =0.13
Dermal Rabbits Undiluted o [1]
o abraded and (Non-irritant)
Irritation i i
intact skin
Primary
] - 10% aqueous PII =0.0
Dermal Rabbits Not specified _ o [1]
o emulsion (Non-irritant)
[rritation
Ocular
Irritation
0.1 ml
o ) Index (OIl):
New Zealand instilled into
Ocular ) Warmed, 3.83 at 1h,
o White the ) [1]
Irritation ) ) ) undiluted 1.50 at 24h,
Rabbits conjunctival
0.00 at 48h.
sac N
Classified as
non-irritating.
No reactions
Lipstick observed at 1
containing and 2 days
Ocular ) N
o Rabbits Not specified 7.0% post- [1]
[rritation ) o
arachidyl instillation.
propionate Classified as

non-irritating.

Table 3: Skin Sensitization Data
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. Methodolog Concentrati
Test Type Species Results Reference
y on
Not a skin
sensitizer. No
) reactions
Skin ) ) Intradermal n )
o Guinea Pigs o Not specified during [1]
Sensitization injections ) i
induction or
challenge
phases.
Not a
Lipstick sensitizer. No
Human o _
_ containing reactions
Repeat Insult  Humans (85 Occlusive )
) 7.0% during [1]
Patch Test subjects) patch ) ) ]
arachidyl induction or
(HRIPT) _
propionate challenge
phases.
Modified
Draize- Lip makeup
Human ) o Not a
Shelanski- containing N
Repeat Insult  Humans (207 sensitizer. No
) Jordan repeat  10% ] [1]
Patch Test subjects) ) ) reactions
insult patch arachidyl
(HRIPT) ) observed.
test propionate
(occlusive)

Experimental Protocols

The following sections detail the methodologies for the key toxicological studies cited. These
descriptions are based on the available literature and standardized OECD guidelines.

Acute Oral Toxicity

e Guideline: Based on practices similar to OECD Guideline 401.

o Test System: Male Wistar rats.
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e Procedure: The test substance, arachidyl propionate, was administered by oral intubation
at doses of 10.4, 12.8, 16.0, and 20.0 g/kg. The animals were observed for signs of toxicity
and mortality.[1]

Dermal Irritation (Rabbit)

o Guideline: The described method aligns with the principles of the Draize skin irritation test
and OECD Guideline 404.

o Test System: New Zealand White rabbits.
e Procedure:

o The backs of the rabbits were shaved. On one side of the spinal column, the skin was
abraded, while the other side remained intact.

o 0.5 g of undiluted arachidyl propionate was applied to gauze squares.

o The patches were applied to both the abraded and intact skin and held in place with an
occlusive dressing for 24 hours.

o After 24 hours, the patches were removed.

o The skin was observed for signs of erythema (redness) and edema (swelling) at 24 and 48
hours after patch removal.

o The reactions were scored, and a Primary lIrritation Index (PIl) was calculated.[1]
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Preparation Application

Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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